Cas no 436086-77-0 (Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-)

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- structure
436086-77-0 structure
Product Name:Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-
CAS No:436086-77-0
MF:C9H11N5O2S
MW:253.280939340591
CID:334266
PubChem ID:2772435
Update Time:2025-04-19

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-
    • 2-(6-AMINO-9H-PURIN-8-YLSULFANYL)-BUTYRIC ACID
    • 2-[(6-amino-7H-purin-8-yl)sulfanyl]butanoic acid
    • 2-(6-aminopurin-8-ylthio)butanoic acid
    • 2-[(6-amino-9H-purin-8-yl)sulfanyl]butanoic acid
    • CCG-117797
    • HMS2726O21
    • 2-((6-Amino-9H-purin-8-yl)thio)butanoic acid
    • FT-0644632
    • AKOS000296930
    • BAS 05307942
    • 436086-77-0
    • DTXSID00378251
    • BUTANOIC ACID,2-[(6-AMINO-9H-PURIN-8-YL)THIO]-
    • 2-(6-amino-9H-purin-8-ylthio)butanoic acid
    • 2-[(6-Amino-9H-Purin-8-yl)thio]butanoic acid
    • HMS1617D22
    • MLS000715206
    • AKOS016346838
    • CHEMBL1369205
    • SMR000275185
    • AR-422/41547520
    • DB-020274
    • 2-((6-Amino-9H-purin-8-yl)thio)butanoicacid
    • MDL： MFCD03446833
    • Inchi： 1S/C9H11N5O2S/c1-2-4(8(15)16)17-9-13-5-6(10)11-3-12-7(5)14-9/h3-4H,2H2,1H3,(H,15,16)(H3,10,11,12,13,14)
    • InChI Key： USXGXECUDHKQHW-UHFFFAOYSA-N
    • SMILES： S(C1=NC2=C(C(N)=NC=N2)N1)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 253.06300
  • Monoisotopic Mass: 253.06334578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 143Ų

Experimental Properties

  • PSA: 143.08000
  • LogP: 1.47160

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010755-500mg
2-(6-Amino-9H-purin-8-ylsulfanyl)-butyric acid
 436086-77-0
500mg
 3251.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
010755-500mg
2-(6-Amino-9H-purin-8-ylsulfanyl)-butyric acid
 436086-77-0
500mg
 3251CNY 2021-05-07
Chemenu
CM378114-1g
2-[(6-amino-9H-purin-8-yl)sulfanyl]butanoic acid
 436086-77-0 95%+
1g
 $*** 2023-05-30
Ambeed
A404869-100mg
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid
 436086-77-0 97%
100mg
 $65.0 2025-03-05
Ambeed
A404869-250mg
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid
 436086-77-0 97%
250mg
 $109.0 2025-03-05
Ambeed
A404869-1g
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid
 436086-77-0 97%
1g
 $294.0 2025-03-05
abcr
AB622606-250mg
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid; .
 436086-77-0
250mg
 €226.50 2025-04-18
abcr
AB622606-1g
2-((6-Amino-9H-purin-8-yl)thio)butanoic acid; .
 436086-77-0
1g
 €502.20 2025-04-18

Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]- Related Literature

Related Categories

436086-77-0 (Butanoic acid, 2-[(6-amino-9H-purin-8-yl)thio]-) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent